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Compound of Interest

Compound Name: Hexafluoroacetone sesquihydrate

Cat. No.: B082577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of Hexafluoroacetone sesquihydrate. Adherence to these procedural

guidelines is critical for ensuring laboratory safety.

Hexafluoroacetone sesquihydrate is a toxic chemical that can cause severe skin and eye

irritation and is suspected of damaging fertility or the unborn child.[1][2] It is toxic if swallowed

or in contact with skin.[1]

Hazard Identification and Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Single Exposure, Category 3
H335: May cause respiratory

irritation

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child

Data compiled from multiple safety data sheets.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling Hexafluoroacetone sesquihydrate.

The following table summarizes the required equipment.
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face
Safety glasses with side

shields and a face shield

Must be used in combination.

Standard safety glasses are

not sufficient.

Skin Chemical-resistant gloves

Safety equipment suppliers

should be consulted for the

most protective glove material.

Protective clothing

A lab coat is the minimum

requirement. For larger

quantities or risk of splashing,

chemical-resistant aprons or

suits are recommended.

Respiratory
Use in a well-ventilated area or

under a chemical fume hood

If ventilation is insufficient or in

case of a spill, a NIOSH-

approved respirator with an

appropriate cartridge (e.g., for

organic vapors and acid

gases) or a self-contained

breathing apparatus (SCBA)

should be used.[1]

Operational Plan: From Handling to Disposal
This section provides a step-by-step protocol for the safe handling and disposal of

Hexafluoroacetone sesquihydrate.

Preparation and Handling
Engineering Controls: Always handle Hexafluoroacetone sesquihydrate in a certified

chemical fume hood to minimize inhalation exposure. Ensure that a safety shower and

eyewash station are readily accessible.

Personal Protective Equipment (PPE): Before handling, don all required PPE as detailed in

the table above.
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Avoiding Incompatibilities: Keep away from strong oxidizing agents, excess heat, and

moisture.[2] The material is corrosive to most metals.[3]

Dispensing: Use only non-sparking tools and ensure proper grounding to prevent static

discharge.[1]

In Case of a Spill
Immediate Action: Evacuate the area and alert emergency responders.[3]

Containment: For small spills, use an inert absorbent material. Do not use combustible

materials like sawdust.

Cleanup: Collect the absorbed material using spark-proof tools and place it in a suitable,

closed container for disposal.[1]

Ventilation: Ensure the area is well-ventilated during and after cleanup.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Disposal Plan
Waste Classification: Hexafluoroacetone sesquihydrate and any contaminated materials

must be treated as hazardous waste.

Containerization: Store waste in a clearly labeled, sealed, and compatible container.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company,

following all local, state, and federal regulations.[4]

Visualized Workflows and Relationships
The following diagrams illustrate the procedural flow for safe handling and the hierarchical

approach to safety controls.
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(Least Effective)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082577#personal-protective-equipment-for-handling-
hexafluoroacetone-sesquihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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